Cas no 60086-39-7 (9H-Thioxanthen-9-one, 2-fluoro-)
60086-39-7 structure
Product Name:9H-Thioxanthen-9-one, 2-fluoro-
CAS No:60086-39-7
MF:C13H7FOS
MW:230.257485628128
CID:499188
PubChem ID:640628
Update Time:2025-04-19
9H-Thioxanthen-9-one, 2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 9H-Thioxanthen-9-one, 2-fluoro-
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- Inchi: 1S/C13H7FOS/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H
- InChI Key: VVZWCWXLBDGDPJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C2C=C(C=CC1=2)F)=O
Computed Properties
- Exact Mass: 230.02021
- Monoisotopic Mass: 230.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
9H-Thioxanthen-9-one, 2-fluoro- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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